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Compound of Interest

Compound Name: Benzyl azetidin-3-ylcarbamate

Cat. No.: B1318673 Get Quote

An In-depth Technical Guide to Benzyl Azetidin-
3-ylcarbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl azetidin-3-ylcarbamate is a heterocyclic organic compound that serves as a valuable

building block in medicinal chemistry. Its rigid four-membered azetidine core, coupled with the

versatile carbamate functional group, makes it an attractive scaffold for the design of novel

therapeutic agents. The azetidine moiety can impart desirable physicochemical properties to

drug candidates, such as improved solubility, metabolic stability, and three-dimensional

complexity, which can lead to enhanced biological activity and selectivity. This technical guide

provides a comprehensive overview of the structure, molecular weight, and synthetic and

analytical considerations for Benzyl azetidin-3-ylcarbamate.

Structure and Physicochemical Properties
Benzyl azetidin-3-ylcarbamate, in its hydrochloride salt form, is the most common

commercially available variant. The fundamental properties of this compound are summarized

in the table below.
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Property Value Reference(s)

IUPAC Name
benzyl N-(azetidin-3-

yl)carbamate;hydrochloride
[1][2]

CAS Number 1203099-07-3 [1][3]

Molecular Formula C₁₁H₁₄N₂O₂ · HCl [1]

Molecular Weight 242.70 g/mol [1]

Appearance Solid [3]

Purity Typically ≥97% [3]

Storage Temperature Refrigerator [3]

SMILES
C1C(CN1)NC(=O)OCC2=CC=

CC=C2.Cl
[1]

InChI Key
UWOOBFRZDNDUQB-

UHFFFAOYSA-N
[1]

Synthesis and Characterization
While a specific, detailed synthesis protocol for Benzyl azetidin-3-ylcarbamate is not

extensively documented in publicly available literature, a general synthetic approach can be

inferred from the preparation of analogous azetidine derivatives. The synthesis would likely

involve the protection of the 3-amino group of a suitable azetidine precursor with a

benzyloxycarbonyl (Cbz or Z) group.

General Synthetic Workflow
The logical flow for the synthesis and purification of Benzyl azetidin-3-ylcarbamate is

depicted in the following diagram.
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Synthesis

Purification

Start: 3-Aminoazetidine derivative (precursor)

Reaction with Benzyl Chloroformate (Cbz-Cl) in the presence of a base

Crude Benzyl azetidin-3-ylcarbamate

Aqueous workup and extraction with an organic solvent

Column Chromatography (Silica Gel)

Pure Benzyl azetidin-3-ylcarbamate

Formation of Hydrochloride Salt

Salt Formation (optional)

Final Product: Benzyl azetidin-3-ylcarbamate HCl
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Benzyl azetidin-3-ylcarbamate

Deprotection (e.g., Hydrogenolysis)
to yield 3-Aminoazetidine

Further Chemical Modification
(e.g., Amide coupling, Reductive amination)

Library of Novel Azetidine Derivatives

Biological Screening

Hit Identification

Lead Optimization

Drug Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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